Cas no 808744-96-9 (1H-Benzimidazole-5-carboxylicacid, 2,7-dimethyl-, ethyl ester)
808744-96-9 structure
Product Name:1H-Benzimidazole-5-carboxylicacid, 2,7-dimethyl-, ethyl ester
CAS No:808744-96-9
MF:C12H14N2O2
MW:218.251762866974
CID:715102
PubChem ID:45097556
Update Time:2025-04-19
1H-Benzimidazole-5-carboxylicacid, 2,7-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxylicacid, 2,7-dimethyl-, ethyl ester
- 1H-Benzimidazole-5-carboxylicacid,2,7-dimethyl-,ethylester(9CI)
- ethyl 2,7-dimethyl-3H-benzimidazole-5-carboxylate
- BUOWGBBHRADRBZ-UHFFFAOYSA-N
- 2,7-dimethyl-1h-benzimidazole-5-carboxylic acid ethyl ester
- 808744-96-9
- ethyl 2,4-dimethyl-1H-benzimidazole-6-carboxylate
- 1h-benzimidazole-5-carboxylic acid,2,7-dimethyl-,ethyl ester
- SCHEMBL6487097
-
- Inchi: 1S/C12H14N2O2/c1-4-16-12(15)9-5-7(2)11-10(6-9)13-8(3)14-11/h5-6H,4H2,1-3H3,(H,13,14)
- InChI Key: BUOWGBBHRADRBZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C)C2=C(C=1)NC(C)=N2)=O
Computed Properties
- Exact Mass: 218.106
- Monoisotopic Mass: 218.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 2.5
1H-Benzimidazole-5-carboxylicacid, 2,7-dimethyl-, ethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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